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Compound of Interest

Compound Name: 2-Bromo-5-fluoropyrazine

Cat. No.: B580426 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the use of 2-Bromo-5-fluoropyrazine, including

comprehensive personal protective equipment (PPE) guidelines, operational procedures, and

disposal plans.

Chemical Identifier:

Name: 2-Bromo-5-fluoropyrazine

CAS Number: 1209459-10-8[1]

Molecular Formula: C4H2BrFN2[1]

Hazard Identification
2-Bromo-5-fluoropyrazine is classified as a substance with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[2]

Causes skin irritation.[2][3][4]

Causes serious eye irritation.[2][3][4]

May cause respiratory irritation.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b580426?utm_src=pdf-interest
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92657768.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92657768.htm
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25071~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2015:58:16~~2-Bromo-5-fluorobenzaldehyde~~
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 2-Bromo-5-fluoropyrazine.

Protection Type Required Equipment Specifications & Remarks

Eye and Face Protection

Safety glasses with side-

shields or goggles, and a face

shield.

Must be worn at all times in the

laboratory. If there is a splash

risk, a face shield should be

used in addition to goggles.

Hand Protection Chemical-resistant gloves.

Compatible gloves should be

selected based on the specific

laboratory conditions and

breakthrough time. Dispose of

contaminated gloves after use.

Body Protection
Laboratory coat, overalls, or

P.V.C. apron.[5]

A flame-retardant lab coat is

recommended. Ensure

clothing fully covers exposed

skin.

Respiratory Protection Dust mask or respirator.

A NIOSH-approved N95 dust

mask or a respirator with an

appropriate cartridge should

be used, especially when

handling the solid form or

when engineering controls are

insufficient.[6] The use of

respiratory protection should

be based on a professional

assessment of the risk of

inhalation.[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][5]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Keep the container tightly closed when not in use.[3][5][7][8]

Handling the Compound:

Avoid all personal contact, including inhalation of dust or fumes and contact with skin and

eyes.[5]

Do not eat, drink, or smoke in the handling area.[5][7][8]

Wash hands and any exposed skin thoroughly after handling.[3][5][7][8]

In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open.[5] Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[3][5] Seek medical attention if irritation occurs.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory

support. Seek medical attention.[3][5][7]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[4]

Disposal Plan: Waste Management Protocol
Waste Collection:

Collect all waste material, including unused 2-Bromo-5-fluoropyrazine and any

contaminated disposables (e.g., gloves, weighing paper), in a designated, properly

labeled, and sealed hazardous waste container.[5]
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Spill Management:

In the event of a spill, evacuate the area.

Wear the appropriate PPE as outlined in the table above.

For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it in a sealed container for disposal.[5]

For wet spills, absorb the material with an inert, non-combustible absorbent and place it in

a sealed container for disposal.

Wash the spill area thoroughly with soap and water, and prevent runoff from entering

drains.[5]

Final Disposal:

Dispose of the hazardous waste through an authorized waste disposal company, in

accordance with all local, state, and federal regulations.[5][7][8] Do not dispose of it down

the drain or in the regular trash.

Workflow for Safe Handling of 2-Bromo-5-
fluoropyrazine
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Preparation
- Verify fume hood function

- Assemble all necessary PPE
- Locate emergency equipment

Weighing and Handling
- Handle inside fume hood

- Wear full PPE
- Keep container sealed when not in use

Proceed to handling

Reaction/Procedure
- Maintain ventilation

- Monitor for any signs of exposure

Transfer to reaction

Emergency Response
(If exposure occurs)

Exposure Event

Decontamination
- Clean workspace and equipment

- Wash hands thoroughly

Upon completion Exposure Event

Waste Disposal
- Segregate hazardous waste

- Use labeled, sealed containers
- Follow institutional disposal protocols

After cleaning

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromo-5-fluoropyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-bromo-5-fluoropyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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